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Abstract
Difurfurylideneacetone (DFA), a symmetrical dienone bearing two furan rings, represents a

compelling scaffold for therapeutic innovation. As a structural analogue of curcumin and

dibenzylideneacetone, it belongs to a class of molecules renowned for their diverse biological

activities. This technical guide provides an in-depth exploration of difurfurylideneacetone,

from its fundamental chemical properties and synthesis to its potential applications in drug

development. We will delve into the mechanistic underpinnings of its synthesis, provide

detailed protocols for its characterization, and explore the evidence-based rationale for its

investigation as an anti-inflammatory, antioxidant, and anticancer agent. This document is

intended for researchers, medicinal chemists, and pharmacologists engaged in the discovery

and development of novel therapeutics.

Introduction: The Chemical and Therapeutic
Potential of Difurfurylideneacetone
Difurfurylideneacetone, systematically named (1E,4E)-1,5-di(furan-2-yl)penta-1,4-dien-3-one,

is a fascinating molecule that sits at the intersection of natural product-inspired chemistry and
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modern drug design. The core α,β-unsaturated ketone pharmacophore is a well-established

Michael acceptor, capable of covalent interactions with biological nucleophiles, which often

underlies the bioactivity of this class of compounds. The presence of the furan rings, which are

bioisosteres of the phenyl group found in many bioactive compounds, imparts unique electronic

and pharmacokinetic properties. The extended π-conjugated system is not only responsible for

its characteristic color but also plays a crucial role in its chemical reactivity and biological

interactions.

This guide will provide a comprehensive overview of the essential technical information

required to work with and understand the therapeutic potential of difurfurylideneacetone.

Molecular Identity and Physicochemical Properties
A thorough understanding of a compound's fundamental properties is the bedrock of any

research and development endeavor.

Table 1: Chemical and Physical Properties of Difurfurylideneacetone

Property Value Source(s)

CAS Number 886-77-1 [1][2]

Molecular Formula C₁₃H₁₀O₃ [1][2]

Molecular Weight 214.22 g/mol [1][2]

IUPAC Name
(1E,4E)-1,5-bis(furan-2-

yl)penta-1,4-dien-3-one
[1]

Synonyms

Difurfurylidene acetone, DIFA,

1,5-Bis-(2-furanyl)-1,4-

pentadien-3-one

[1]

Melting Point 60.5 °C

LogP (octanol/water) ~2.5 - 3.17

Appearance
Expected to be a yellow

crystalline solid
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Molecular Structure:

Figure 1. 2D structure of (1E,4E)-1,5-di(furan-2-
yl)penta-1,4-dien-3-one.

Synthesis of Difurfurylideneacetone: The Claisen-
Schmidt Condensation
The synthesis of difurfurylideneacetone is a classic example of a base-catalyzed crossed

aldol condensation, specifically the Claisen-Schmidt condensation. This reaction is highly

efficient and proceeds by the reaction of an aldehyde (in this case, furfural) with a ketone

(acetone).

Reaction Mechanism
The causality behind this synthetic choice lies in the reactivity of the starting materials. Furfural,

like benzaldehyde, lacks α-hydrogens and therefore cannot undergo self-condensation.

Acetone, however, has acidic α-protons that can be abstracted by a base to form a nucleophilic

enolate. The reaction proceeds in a stepwise manner:

Enolate Formation: A hydroxide ion (from NaOH) removes an α-proton from acetone to form

a resonance-stabilized enolate ion.

Nucleophilic Attack: The acetone enolate acts as a nucleophile, attacking the electrophilic

carbonyl carbon of a furfural molecule.
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Aldol Addition: This attack forms a β-hydroxy ketone intermediate.

Dehydration: The intermediate readily dehydrates (loses a water molecule) under the basic

conditions to form a conjugated enone, furfurylideneacetone. The driving force for this step is

the formation of a stable, extended conjugated system.

Second Condensation: The resulting furfurylideneacetone still possesses acidic protons on

the methyl group. A second molecule of furfural then reacts with the enolate of

furfurylideneacetone, following the same mechanistic pathway to yield the final product,

difurfurylideneacetone.

Experimental Protocol: Synthesis of
Difurfurylideneacetone
This protocol is based on established procedures for Claisen-Schmidt condensations of similar

diarylpentadienones.

Materials:

Furfural (2 equivalents)

Acetone (1 equivalent)

Sodium hydroxide (NaOH)

Ethanol

Water

Standard laboratory glassware (round-bottom flask, stir bar, dropping funnel, Buchner funnel)

Procedure:

Preparation of the Base Solution: Prepare a 10% aqueous solution of sodium hydroxide.

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve furfural

and acetone in ethanol.
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Condensation Reaction: Cool the flask in an ice bath. Slowly add the sodium hydroxide

solution dropwise to the stirred solution of furfural and acetone. Maintain the temperature

below 25°C.

Reaction Monitoring: A yellow precipitate should form upon addition of the base. Continue

stirring the reaction mixture at room temperature for 2-3 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

Isolation of the Crude Product: After the reaction is complete, filter the solid product using a

Buchner funnel. Wash the crystals with cold water until the washings are neutral to litmus

paper.

Purification: Recrystallize the crude product from a suitable solvent system, such as

ethanol/water, to obtain pure difurfurylideneacetone as a yellow crystalline solid.

Synthesis Workflow Diagram
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Cellular Targets & Pathways
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Caption: Proposed mechanisms of anticancer activity for difurfurylideneacetone.

Conclusion and Future Directions
Difurfurylideneacetone is a synthetically accessible compound with a pharmacological profile

that suggests significant therapeutic potential. Its structural similarity to other bioactive

dienones, combined with the unique properties imparted by the furan rings, makes it a

compelling candidate for further investigation in drug discovery programs. Future research

should focus on obtaining detailed in vitro and in vivo data for the parent molecule, including its
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ADMET properties, to fully elucidate its potential as a lead compound for the development of

novel anti-inflammatory, antioxidant, and anticancer agents.

References
PubChem. (1E,4E)-1,5-Di(furan-2-yl)penta-1,4-dien-3-one. National Center for

Biotechnology Information. PubChem Compound Database; CID=1268245. Available from:

[Link]

PubChem. 1,5-Di-2-furanyl-1,4-pentadien-3-one. National Center for Biotechnology

Information. PubChem Compound Database; CID=13453. Available from: [Link]

Oganesyan, E.T., Rukovitsyna, V.M., Pozdnyakov, D.I., & Adzhiakhmetova, S.L. (2024).

Analysis of antioxidant properties of dibenzylideneacetone derivatives using quantum

chemical parameters of the molecule. Pharmacy & Pharmacology, 12(4), 281-294. Available

from: [Link]

de Oliveira, A. C., et al. (2023). Dibenzylideneacetone Induces Apoptosis in Cervical Cancer

Cells through Ros-Mediated Mitochondrial Damage. International Journal of Molecular

Sciences, 24(3), 2487. Available from: [Link]

Dimmock, J. R., et al. (2018). Dienone Compounds: Targets and Pharmacological

Responses. Journal of Medicinal Chemistry, 61(23), 10834-10855. Available from: [Link]

Al-Azawi, M. J., & Shaker, S. A. (2020). Synthesis and Study on Biological Effect of The

(1E,4E)-1,5-bis (4-nitrophenyl) penta-1,4-dien-3-one. ResearchGate. Available from: [Link]

Abdel-Wahab, B. F., et al. (2020). Phytochemical Analysis, Antioxidant and In Vitro Anti-

Inflammatory Activity of Leaves Ethanol Extracts from a Moroccan Plant Urtica urens L.

Plants, 9(9), 1186. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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